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Compound of Interest

Compound Name: 6-Methyl-4-phenylchroman-2-one

Cat. No.: B119032 Get Quote

For laboratory professionals engaged in research and development, the responsible

management and disposal of chemical waste are paramount to ensuring a safe working

environment and protecting the ecosystem. This document provides a comprehensive, step-by-

step guide for the proper disposal of 6-Methyl-4-phenylchroman-2-one, a compound that

requires careful handling due to its potential health and environmental hazards.

Hazard Profile and Safety Precautions
6-Methyl-4-phenylchroman-2-one is classified with the following hazards:

Skin Sensitization: May cause an allergic skin reaction (H317)[1].

Aquatic Hazard: Harmful to aquatic life with long-lasting effects (H412)[1].

It is imperative to handle this compound with appropriate personal protective equipment (PPE)

and adhere to safety protocols to minimize exposure risks.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles, and a lab coat when handling 6-Methyl-4-phenylchroman-2-one.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or aerosols.
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Avoid Environmental Release: Prevent the chemical from entering drains or waterways due

to its aquatic toxicity[1][2].

Step-by-Step Disposal Protocol
The disposal of 6-Methyl-4-phenylchroman-2-one must be conducted in compliance with all

local, state, and federal regulations. The following procedure is based on established best

practices for the disposal of hazardous chemical waste.

1. Waste Identification and Segregation:

Waste Characterization: Treat all solid 6-Methyl-4-phenylchroman-2-one and any materials

contaminated with it (e.g., gloves, weighing paper, contaminated glassware) as hazardous

chemical waste.

Segregation: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department. Keep it

separate from incompatible materials.

2. Containerization:

Primary Container: Collect the waste in a dedicated, chemically compatible, and sealable

container. The container should be in good condition and free from leaks.

Labeling: Clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "6-Methyl-4-phenylchroman-2-one"

The appropriate hazard pictograms (e.g., exclamation mark for skin sensitization, and

environment pictogram).

The date when the waste was first added to the container.

3. Storage:
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Location: Store the sealed waste container in a designated hazardous waste accumulation

area. This area must be secure, well-ventilated, and away from general laboratory traffic.

Duration: Adhere to the time limits for storing hazardous waste as specified by your

institution's EHS department and local regulations.

4. Final Disposal:

Arrangement for Pickup: Contact your institution's EHS department or a licensed hazardous

waste disposal contractor to arrange for the pickup and final disposal of the waste container.

Documentation: Complete all necessary waste disposal forms and maintain records as

required by your institution and regulatory agencies.

Emergency Procedures for Spills
In the event of a spill, follow these steps:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and

restrict access.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.

Containment and Cleanup:

For solid spills, carefully sweep or vacuum the material into a suitable container for

disposal. Avoid generating dust[3].

For solutions, absorb the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., ethanol or

acetone), followed by soap and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.
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Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 6-Methyl-4-
phenylchroman-2-one.
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Caption: Disposal workflow for 6-Methyl-4-phenylchroman-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

